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Compound of Interest

Compound Name: Propylbenzene

Cat. No.: B089791

This guide provides essential safety and logistical information for the proper disposal of
propylbenzene, tailored for researchers, scientists, and drug development professionals.
Adherence to these procedures is critical for ensuring laboratory safety and regulatory
compliance.

Immediate Safety and Handling

Propylbenzene is a flammable liquid that poses an aspiration hazard and is toxic to aquatic
life.[1] Proper handling is crucial to mitigate risks.

o Personal Protective Equipment (PPE): Always wear appropriate protective eyeglasses or
chemical safety goggles, and handle with chemically resistant gloves (e.g., Fluorinated
rubber, Nitrile rubber).[1][2] A lab coat and, if necessary, a full protective suit should be worn.

[1]

o Ventilation: Use only in a well-ventilated area or under a chemical fume hood to control
airborne concentrations.[2][3]

« Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[3][4] Use
spark-proof tools and explosion-proof electrical equipment.[3] Ground and bond containers
when transferring material to prevent static discharge.[3]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated
for flammable liquids.[2][3] Keep away from incompatible substances, particularly strong
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oxidizing agents and nitric acid.[3][4]

Quantitative Data for Propylbenzene

The following table summarizes key quantitative data for propylbenzene, crucial for risk
assessment and handling.

Property Value

Molecular Weight 120.19 g/mol [1][3]
Appearance Clear, colorless liquid[3][5]
Flash Point 30 °C (86 °F)[3][5]

Boiling Point 159 °C[1]

Melting Point -99 °C[1]

Autoignition Temperature 450 °C (842 °F)[3]
Explosion Limits 0.8% - 6.0% by volume[3]
NFPA 704 Rating Health: 2, Flammability: 3, Instability: 0[3][5]
Oral LD50 (Rat) 6040 mg/kg[2][3]
Inhalation LC50 (Rat) 65000 ppm / 2 hours[2][3]

Experimental Protocol: Spill Response

In the event of a propylbenzene spill, immediate and correct action is required to prevent
injury and environmental contamination.

Methodology:

o Evacuate and Isolate: Immediately evacuate all non-essential personnel from the spill area.

[4]

» Eliminate Ignition Sources: Extinguish all nearby flames and turn off any equipment that
could create sparks.[3][4]
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o Ventilate: Ensure the area is well-ventilated to disperse flammable vapors.[3][4]

» Containment: Wearing appropriate PPE, contain the spill using an inert, non-combustible
absorbent material such as vermiculite, dry sand, or earth.[3][4][6] Do not let the product
enter drains or sewers.[1][2][6]

o Collection: Use a spark-proof tool to carefully collect the absorbed material and place it into a
suitable, sealable container for hazardous waste.[3]

o Decontamination: Clean the spill area thoroughly.

o Disposal: Label the container as "Hazardous Waste: Propylbenzene" and follow the
disposal workflow outlined below.

Operational Plan: Propylbenzene Disposal

Propylbenzene must be managed as a hazardous waste.[4][7] Disposal through sewer
systems or as regular municipal waste is strictly prohibited.[7][8] The following step-by-step
procedure ensures compliant disposal.

Step 1: Waste Classification and Segregation
» Propylbenzene is classified as a hazardous waste due to its ignitability.[9]

It must be segregated from incompatible materials, especially strong oxidizers.[3][4][10] Do
not mix with other waste streams unless explicitly permitted by your institution's
Environmental Health & Safety (EHS) office.[2]

Step 2: Waste Accumulation

o Collect propylbenzene waste in a designated, chemically compatible container that is in
good condition with a secure, leak-proof screw cap.[9][10][11]

e The container must be clearly labeled with the words "Hazardous Waste" and the full
chemical name, "Propylbenzene."[8][9]

o Keep the container closed at all times, except when adding waste.[7][9]
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Step 3: Storage in a Satellite Accumulation Area (SAA)

» Store the waste container in a designated SAA at or near the point of generation.[9][10]
e The SAA must be in a well-ventilated area, away from heat and ignition sources.[8]

o Ensure weekly inspections of the SAA for any signs of leakage from containers.[10]
Step 4: Arranging for Disposal

o Contact your institution's EHS or equivalent hazardous waste management office to
schedule a pickup.[9]

» Provide them with accurate information about the waste composition.
Step 5: Empty Container Disposal
» A container that held propylbenzene is also considered hazardous as it retains residue.[3]

e To dispose of an empty container as non-hazardous trash, it must be triple-rinsed with a
solvent capable of removing the propylbenzene. The rinsate must be collected and
disposed of as hazardous waste.[7]

 After rinsing, deface or remove all chemical labels before placing the container in the regular
trash.[7]

Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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